Cas no 579-43-1 ((R,S)-Dihydrobenzoin)

• Product Name: (R,S)-Dihydrobenzoin
• CAS No: 579-43-1
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• MDL: MFCD00064253
• CID: 38459
• PubChem ID: 24857719
• Update Time: 2025-04-18

(R,S)-Dihydrobenzoin Chemical and Physical Properties

Names and Identifiers

• 1,2-Diphenyl-1,2-ethanediol (meso)
• meso-Hydrobenzoin
• meso-1,2-Diphenyl-1,2-ethanediol
• 1,2-Ethanediol, 1,2-diphenyl-, (R*,S*)-
• 1,2-Ethanediol, 1,2-diphenyl-, meso-
• Hydrobenzoin, meso-
• meso-1,2-Diphenylethylene glycol
• meso-Stilbene glycol
• (1R,2S)-1,2-diphenylethane-1,2-diol
• CO9A49A84I
• IHPDTPWNFBQHEB-OKILXGFUSA-N
• AX8137539
• ST24030836
• CS-W000210
• meso-Hydrobenzoin, 99%
• 1,2-ETHANEDIOL, 1,2-DIPHENYL-, (1R,2S)-REL-
• NSC-133570
• erythro-1,2-Diphenylethane-1,2-diol
• MFCD00064253
• CS-0132196
• AC8921
• H0816
• A869559
• AC-23165
• HYDROBENZOIN MESO-FORM [MI]
• Q27121702
• rel-(1R,2S)-1,2-Diphenylethane-1,2-diol
• SCHEMBL915218
• AS-56888
• 579-43-1
• CHEBI:50015
• ERYTHRO-HYDROBENZOIN
• NSC 133570
• UNII-CO9A49A84I
• DTXSID701021446
• 1,2-di(phenyl)ethane-1,2-diol
• AKOS016009876
• (R,S)-Dihydrobenzoin
• HYDROBENZOIN MESO-FORM
• FH32381
• meso1,2Diphenyl1,2ethanediol
• rel-(1R,2S)-1,2-Diphenyl-1,2-ethanediol

• MDL： MFCD00064253
• Inchi： 1S/C14H14O2/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-16H/t13-,14+
• InChI Key： IHPDTPWNFBQHEB-OKILXGFUSA-N
• SMILES： O[C@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)O
• BRN： 2050814

Computed Properties

• Exact Mass: 214.099
• Monoisotopic Mass: 214.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.2±0.1 g/cm3
• Melting Point: 137-139 °C (lit.)
• Boiling Point: 373.0±37.0 °C at 760 mmHg
• Flash Point: 179.8±21.1 °C
• Refractive Index: 1.624
• Solubility: Soluble in hot alcohol or chloroform.
• PSA: 40.46000
• LogP: 2.45360
• Merck: 4777
• FEMA: 3226
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(R,S)-Dihydrobenzoin Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Safety Term：S22;S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons